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Propyl sulfide Propyl sulfide Dipropyl sulfide, also known as 1, 1'-thiobispropane or 4-thiaheptane, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. Dipropyl sulfide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dipropyl sulfide is primarily located in the membrane (predicted from logP). Dipropyl sulfide is a garlic and onion tasting compound that can be found in soft-necked garlic. This makes dipropyl sulfide a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 111-47-7
VCID: VC0086407
InChI: InChI=1S/C6H14S/c1-3-5-7-6-4-2/h3-6H2,1-2H3
SMILES: CCCSCCC
Molecular Formula: C6H14S
Molecular Weight: 118.24 g/mol

Propyl sulfide

CAS No.: 111-47-7

Main Products

VCID: VC0086407

Molecular Formula: C6H14S

Molecular Weight: 118.24 g/mol

Propyl sulfide - 111-47-7

CAS No. 111-47-7
Product Name Propyl sulfide
Molecular Formula C6H14S
Molecular Weight 118.24 g/mol
IUPAC Name 1-propylsulfanylpropane
Standard InChI InChI=1S/C6H14S/c1-3-5-7-6-4-2/h3-6H2,1-2H3
Standard InChIKey ZERULLAPCVRMCO-UHFFFAOYSA-N
SMILES CCCSCCC
Canonical SMILES CCCSCCC
Boiling Point 142.9 °C
Melting Point -102.5 °C
-102.5°C
Physical Description Liquid
Description Dipropyl sulfide, also known as 1, 1'-thiobispropane or 4-thiaheptane, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. Dipropyl sulfide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dipropyl sulfide is primarily located in the membrane (predicted from logP). Dipropyl sulfide is a garlic and onion tasting compound that can be found in soft-necked garlic. This makes dipropyl sulfide a potential biomarker for the consumption of this food product.
Synonyms 1,1'-thiobispropane
dipropyl sulfide
Vapor Pressure 6.45 mmHg
PubChem Compound 8118
Last Modified Nov 11 2021
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